N-(1,4-dimethyl-6-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-3-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: N-(1,4-dimethyl-6-oxo-5,7-dihydro-4H-pyrazolo[3,4-b]pyridin-3-yl)-6-oxo-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C14H15N5O3/c1-7-5-10(21)16-13-11(7)12(18-19(13)2)17-14(22)8-3-4-9(20)15-6-8/h3-4,6-7H,5H2,1-2H3,(H,15,20)(H,16,21)(H,17,18,22)
• InChI Key: KFYINXHFIIMUPF-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(=O)NC2=C1C(=NN2C)NC(=O)C3=CNC(=O)C=C3
• Molecular Formula: C14H15N5O3
• Molecular Weight: 301.30 g/mol
• CAS No.: 1219913-94-6

Description

The compound is a complex organic molecule with several functional groups. It contains a pyrazolo[3,4-b]pyridine ring and a dihydropyridine ring, both of which are heterocyclic compounds containing nitrogen atoms. These types of compounds are often found in many biologically active molecules and pharmaceuticals.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures often undergo reactions such as cycloadditions. The presence of multiple functional groups also suggests that it could participate in a variety of other chemical reactions.

Scientific Research Applications

Synthesis and Characterization

• Synthetic Methods : A parallel solution-phase synthesis of N-substituted dimethyl 4-oxo-1,4-dihydropyridine-3,5-dicarboxylates and methyl 3-oxo-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxylates from dimethyl acetone-1,3-dicarboxylate was developed. This method led to a library of 46 compounds including 22 final dihydropyridines (Baškovč et al., 2009).

• Synthesis of Polyheterocyclic Systems : 3-Amino-5-bromo-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine was used to construct new polyheterocyclic ring systems. This precursor led to various derivatives including pyrido[2',3':3,4]pyrazolo[1,5-a]pyrimidine derivatives, highlighting the compound's potential in synthesizing complex heterocycles (Abdel‐Latif et al., 2019).

• Anticancer Activity : Pyrazolone derivatives synthesized using 4-Aminoantipyrine showed potential as anticancer agents. Among the synthesized compounds, several showed significant activity against the human tumor breast cancer cell line MCF7 (Ghorab et al., 2014).

• Antimicrobial Properties : The synthesized pyrazolo[3,4-b]pyridine-based heterocycles were characterized by various spectral techniques and evaluated for in vitro antibacterial properties, displaying promising results (Abdel‐Latif et al., 2019).

• Molecular Structural Studies : X-ray diffraction studies were conducted on derivatives of 2,4-dimethyl-6-oxo-1,6-dihydropyridin-3-carboxamide, providing insights into their molecular and crystal structures, essential for understanding the compound's chemical behavior and potential applications (Okul et al., 2019).

Future Directions

The future research directions would depend on the specific biological activity of this compound. Given the wide range of activities of similar compounds, it could potentially be explored for use in a variety of therapeutic applications.